1-(4-Methoxybenzyl)-2,4-dioxo-1,2,3,4-tetrahydro-5-pyrimidinecarbonitrile

• IUPAC Name: 1-[(4-methoxyphenyl)methyl]-2,4-dioxopyrimidine-5-carbonitrile
• InChI: InChI=1S/C13H11N3O3/c1-19-11-4-2-9(3-5-11)7-16-8-10(6-14)12(17)15-13(16)18/h2-5,8H,7H2,1H3,(H,15,17,18)
• InChI Key: GNSDGNBCUGBUMI-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)CN2C=C(C(=O)NC2=O)C#N
• Molecular Formula: C13H11N3O3
• Molecular Weight: 257.24 g/mol

Description

The compound “1-(4-Methoxybenzyl)-2,4-dioxo-1,2,3,4-tetrahydro-5-pyrimidinecarbonitrile” is a complex organic molecule. It contains a pyrimidine ring, which is a six-membered ring with two nitrogen atoms and four carbon atoms. The pyrimidine ring in this compound is substituted with a methoxybenzyl group at the 1-position and a nitrile group at the 5-position.

Synthesis Analysis

The synthesis of such a compound would likely involve several steps, including the formation of the pyrimidine ring, the introduction of the methoxybenzyl group, and the introduction of the nitrile group. The exact methods and conditions would depend on the specific reagents and starting materials used.

Molecular Structure Analysis

The molecular structure of this compound would be determined by the arrangement of its atoms and the bonds between them. The presence of the methoxybenzyl and nitrile groups would likely have a significant impact on the compound’s overall structure.

Chemical Reactions Analysis

The chemical reactions that this compound can undergo would be largely determined by its functional groups. For instance, the nitrile group could potentially be involved in nucleophilic addition reactions, while the methoxybenzyl group could potentially undergo electrophilic aromatic substitution reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. For example, its solubility would be affected by the polarity of its functional groups, and its melting and boiling points would be influenced by the strength of the intermolecular forces present.

Scientific Research Applications

Synthesis of Novel Compounds

1-(4-Methoxybenzyl)-2,4-dioxo-1,2,3,4-tetrahydro-5-pyrimidinecarbonitrile serves as a precursor in the synthesis of a wide range of pyrimidine derivatives. For instance, Mahmoud et al. (2011) discussed the preparation of 4-Amino-2-(benzylthio)-6-(4-methoxyphenyl)pyrimidine-5-carbonitrile and its further reactions to produce various pyrimidine derivatives. These compounds were evaluated for their antiviral activity against the avian influenza virus, although none exhibited significant activity (Mahmoud, El ‐ Ziaty, Ismail, & Shiba, 2011).

Antimicrobial and Antitumor Activities

Several studies have explored the antimicrobial and antitumor potentials of compounds synthesized from 1-(4-Methoxybenzyl)-2,4-dioxo-1,2,3,4-tetrahydro-5-pyrimidinecarbonitrile. For example, Abu‐Hashem et al. (2020) synthesized novel compounds with anti-inflammatory and analgesic properties, indicating the potential medical applications of derivatives synthesized from the base compound (Abu‐Hashem, Al-Hussain, & Zaki, 2020).

Optical Materials

The nonlinear optical properties of derivatives of 1-(4-Methoxybenzyl)-2,4-dioxo-1,2,3,4-tetrahydro-5-pyrimidinecarbonitrile have also been a subject of interest. Shettigar et al. (2009) studied the third-order nonlinear optical properties of novel styryl dyes derived from this compound, suggesting its potential in developing nonlinear optical materials for device applications due to its effective two-photon absorption cross-section (Shettigar, Umesh, Poornesh, Manjunatha, & Asiri, 2009).

Mechanism of Action

The mechanism of action of this compound would depend on its intended use. For example, if it were a drug, its mechanism of action might involve interacting with specific receptors or enzymes in the body.

Safety and Hazards

The safety and hazards associated with this compound would depend on its physical and chemical properties, as well as how it is handled and used. For example, if it is a solid, it could pose a dust hazard. If it is a liquid, it could pose a spill hazard.

Future Directions

The future directions for research on this compound could include exploring its potential uses, investigating its mechanism of action, and developing more efficient methods for its synthesis.